N-(6-((4-((2-chlorobenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)furan-2-carboxamide

Specification

• CAS No.: 1105248-28-9
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.91
• IUPAC Name: N-[6-[4-[(2-chlorophenyl)methylamino]-4-oxobutyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• Standard InChI: InChI=1S/C20H19ClN4O3S/c21-15-6-2-1-5-14(15)13-22-18(26)8-4-12-29-19-10-9-17(24-25-19)23-20(27)16-7-3-11-28-16/h1-3,5-7,9-11H,4,8,12-13H2,(H,22,26)(H,23,24,27)
• Standard InChI Key: HIWICQXGFRLJFJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CO3)Cl

Introduction

N-(6-((4-((2-chlorobenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)furan-2-carboxamide is a complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique combination of functional groups, including amines, thioethers, and heterocycles, which contribute to its potential biological activities and chemical properties.

Key Features:

• Molecular Formula: C16H18ClN3O3S

• Molecular Weight: Approximately 363.85 g/mol

• Chemical Class: Carboxamide

Synthetic Route Overview:

• Starting Materials: Typically involve chlorobenzylamine derivatives and pyridazine-based compounds.

• Reaction Conditions: May include conditions such as high temperatures, specific solvents, and catalysts to facilitate the formation of the desired product.

• Optimization Strategies: Focus on improving yield and reducing costs through the use of efficient catalysts and optimized reaction conditions.

Potential Applications

This compound is being researched for its potential applications in medicinal chemistry, particularly in enzyme inhibition and other therapeutic areas. The presence of the chlorobenzyl group enhances its interaction with various molecular targets, making it a promising candidate for further investigation.

Potential Therapeutic Targets:

• Enzyme Inhibition: Preliminary studies suggest that this compound may act as an enzyme inhibitor, affecting metabolic pathways critical in disease processes.

• Biological Pathways: Its unique structure allows for interactions with specific enzymes or receptors relevant to therapeutic targets.

Research Findings and Future Directions

Research on N-(6-((4-((2-chlorobenzyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)furan-2-carboxamide is ongoing, with a focus on elucidating its mechanism of action and exploring its therapeutic potential. Further studies are needed to fully understand its biological activities and to optimize its synthesis for industrial applications.

Future Research Directions:

• Mechanism of Action: Investigate how the compound interacts with enzymes or receptors to affect biological pathways.

• Optimization of Synthesis: Develop more efficient and cost-effective synthetic routes for large-scale production.

• Therapeutic Applications: Explore its potential in treating diseases by inhibiting specific enzymes or modulating biological pathways.